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Compound of Interest

Compound Name: Reactive orange 86

Cat. No.: B1607117 Get Quote

This technical support center provides troubleshooting guides, frequently asked questions

(FAQs), and detailed experimental protocols to assist researchers, scientists, and drug

development professionals in minimizing the hydrolysis of C.I. Reactive Orange 86 in the

dyebath.

Understanding Hydrolysis of Reactive Orange 86
Reactive Orange 86 is an azo dye containing a reactive group, likely a monochlorotriazine,

that forms a covalent bond with cellulosic fibers under alkaline conditions. However, in the

dyebath, the reactive group can also react with water molecules, a process known as

hydrolysis. This side reaction deactivates the dye, preventing it from binding to the fiber. The

hydrolyzed dye remains in the dyebath, leading to reduced color yield, poor wash fastness, and

increased effluent load.

The primary reaction of dyeing and the competing hydrolysis reaction are illustrated below:

Dyeing Reaction: Dye-Cl + Fiber-OH → Dye-O-Fiber + HCl

Hydrolysis Reaction: Dye-Cl + H₂O → Dye-OH + HCl

Minimizing hydrolysis is crucial for efficient and effective dyeing processes.

Frequently Asked Questions (FAQs)
Q1: What are the main factors that influence the hydrolysis of Reactive Orange 86?
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A1: The primary factors influencing the hydrolysis of reactive dyes like Reactive Orange 86
are:

pH: Higher pH (more alkaline conditions) increases the rate of hydrolysis.

Temperature: Increased temperature accelerates the hydrolysis reaction.

Time: Longer exposure to alkaline conditions at elevated temperatures increases the extent

of hydrolysis.

Electrolyte Concentration: The effect can be complex, but generally, very high concentrations

can sometimes increase hydrolysis.

Liquor Ratio: A higher liquor ratio (more water per unit of fiber) can lead to increased

hydrolysis.

Q2: What is the optimal pH for dyeing with Reactive Orange 86 to minimize hydrolysis?

A2: The optimal pH is a balance between promoting the dye-fiber reaction and minimizing

hydrolysis. For most monochlorotriazine reactive dyes, a pH range of 10.5-11.0 is

recommended for the fixation phase. It is crucial to add the alkali (e.g., soda ash) only at the

fixation stage, not at the beginning of the dyeing process.

Q3: How does temperature affect the efficiency of dyeing versus the rate of hydrolysis?

A3: Higher temperatures increase the rate of both the dyeing reaction (fixation) and the

hydrolysis reaction. However, the rate of hydrolysis often increases more significantly with

temperature than the rate of fixation. For monochlorotriazine dyes like Reactive Orange 86, a

fixation temperature of around 60°C is often a good compromise.

Q4: Can I use caustic soda (NaOH) instead of soda ash (Na₂CO₃) to adjust the pH?

A4: While caustic soda can be used to achieve the target pH, it is a much stronger alkali than

soda ash. This can lead to a rapid increase in pH, which can significantly accelerate hydrolysis

and may damage cellulosic fibers. Soda ash provides a more buffered and controlled pH

increase, making it the preferred alkali for minimizing hydrolysis.
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Q5: How can I measure the extent of hydrolysis in my dyebath?

A5: The extent of hydrolysis can be quantified using chromatographic techniques like High-

Performance Liquid Chromatography (HPLC) or Thin-Layer Chromatography (TLC). These

methods can separate the unhydrolyzed (active) dye from the hydrolyzed (inactive) dye,

allowing for their individual quantification.
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Issue Probable Cause(s) Recommended Solution(s)

Low Color Yield / Pale Shades
Excessive hydrolysis of the

dye.

- Optimize dyebath pH to 10.5-

11.0 during fixation.- Control

fixation temperature (around

60°C).- Reduce fixation time.-

Add alkali at the start of the

fixation step, not during initial

dye exhaustion.- Use a lower

liquor ratio.

Poor Wash Fastness

High amount of hydrolyzed dye

physically adsorbed onto the

fiber.

- Ensure thorough washing

and soaping after dyeing to

remove unfixed, hydrolyzed

dye.- Optimize dyeing

conditions to minimize initial

hydrolysis (see above).

Inconsistent Dyeing Results
Fluctuations in dyebath pH,

temperature, or dyeing time.

- Calibrate pH meters and

temperature controllers

regularly.- Standardize the

dyeing procedure, including

the timing of chemical

additions.- Ensure proper

mixing of chemicals in the

dyebath.

Dye Precipitation in Dyebath

High electrolyte concentration

or low dye solubility at the

operating temperature.

- Use the recommended

amount of electrolyte (e.g.,

Glauber's salt).- Ensure the

dye is fully dissolved before

adding to the dyebath.

Quantitative Data on Factors Affecting Hydrolysis
While specific kinetic data for the hydrolysis of C.I. Reactive Orange 86 is not readily available

in the public domain, the following table summarizes the general effects of key parameters on
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monochlorotriazine reactive dyes. The rate of hydrolysis is often considered to follow pseudo-

first-order kinetics.

Parameter
General Effect on
Hydrolysis Rate

Typical Range for
Monochlorotriazine Dyes

pH Increases with increasing pH Optimal fixation pH: 10.5 - 11.0

Temperature
Increases significantly with

increasing temperature

Optimal fixation temperature:

60°C - 80°C

Electrolyte (NaCl or Na₂SO₄)

Minimal direct effect on

hydrolysis rate, but high

concentrations can slightly

increase it. Primarily affects

dye exhaustion.

20 - 80 g/L (depending on

shade depth)

Time
Hydrolysis increases with time

in alkaline conditions
Fixation time: 30 - 90 minutes

Note: The actual hydrolysis rate is dye-specific. The data presented is a general guideline for

monochlorotriazine reactive dyes.

Experimental Protocols
Protocol 1: Determination of Hydrolysis Rate of Reactive
Orange 86 by HPLC
Objective: To quantify the rate of hydrolysis of Reactive Orange 86 under specific pH and

temperature conditions.

Materials:

C.I. Reactive Orange 86

Deionized water

Buffer solutions (pH 10, 11, 12)
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Sodium carbonate (Na₂CO₃)

Hydrochloric acid (HCl)

Acetonitrile (HPLC grade)

Ammonium acetate (HPLC grade)

High-Performance Liquid Chromatograph (HPLC) with a C18 column and UV-Vis detector

Thermostated water bath

pH meter

Volumetric flasks and pipettes

Procedure:

Prepare a stock solution of Reactive Orange 86 (e.g., 1 g/L) in deionized water.

Prepare buffered solutions at the desired pH values (e.g., 10, 11, and 12) using a suitable

buffer system (e.g., carbonate-bicarbonate).

Set up the reaction: In a series of flasks, add a known volume of the buffered solution and

place them in a thermostated water bath at the desired temperature (e.g., 60°C).

Initiate the reaction: Add a known volume of the Reactive Orange 86 stock solution to each

flask to achieve the desired final concentration. Start a timer immediately.

Sample collection: At regular time intervals (e.g., 0, 15, 30, 60, 90, 120 minutes), withdraw

an aliquot from each flask.

Quench the reaction: Immediately neutralize the collected sample with a small amount of

dilute HCl to stop the hydrolysis.

HPLC analysis:

Set up the HPLC system with a C18 reverse-phase column.
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Use a suitable mobile phase, for example, a gradient of acetonitrile and ammonium

acetate buffer.

Inject the quenched samples.

Monitor the elution profile at the maximum absorbance wavelength of Reactive Orange
86. The unhydrolyzed and hydrolyzed forms of the dye will have different retention times.

Data analysis:

Integrate the peak areas of the unhydrolyzed and hydrolyzed dye at each time point.

Calculate the concentration of the unhydrolyzed dye as a function of time.

Plot ln([Dye]t/[Dye]₀) versus time. The slope of this plot will be the negative of the pseudo-

first-order rate constant (k_obs) for hydrolysis.

Protocol 2: Determination of Dye Fixation Efficiency
Objective: To determine the percentage of Reactive Orange 86 that covalently bonds to the

cellulosic fiber.

Materials:

Dyed fabric sample

Unhydrolyzed Reactive Orange 86 standard

N,N-Dimethylformamide (DMF)

Spectrophotometer

Soxhlet extraction apparatus

Procedure:

Dyeing: Dye a known weight of cellulosic fabric with a known concentration of Reactive
Orange 86 under controlled conditions.
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Washing: Thoroughly wash the dyed fabric with a non-ionic detergent and hot water to

remove all unfixed and hydrolyzed dye. Rinse until the rinse water is clear.

Drying: Dry the washed fabric to a constant weight.

Extraction of Fixed Dye:

Take a known weight of the dry, washed dyed fabric.

Extract the covalently bound dye by treating the fabric with a known volume of a suitable

solvent that can break the dye-fiber bond, such as boiling DMF or a specific acidic or

alkaline solution that hydrolyzes the bond. This step needs to be carefully selected based

on the dye's chemistry.

Spectrophotometric Analysis:

Measure the absorbance of the extracted dye solution using a spectrophotometer at the

maximum absorbance wavelength of Reactive Orange 86.

Using a calibration curve prepared from the unhydrolyzed dye standard, determine the

concentration of the extracted dye.

Calculation of Fixation Efficiency:

Calculate the total amount of dye extracted from the fabric.

Fixation Efficiency (%) = (Amount of dye fixed on fabric / Initial amount of dye applied) x

100
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Caption: Competing reactions of Reactive Orange 86 in the dyebath.
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Caption: Workflow for determining the hydrolysis rate of Reactive Orange 86.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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